Cas no 892758-18-8 (3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(3-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(3-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892758-18-8
• MF: C₂₃H₂₅FN₂O₃S
• MW: 428.519608259201
• CID: 5815647
• PubChem ID: 18560259
• Update Time: 2025-05-30

3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(3-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(3-methylpiperidin-1-yl)quinolin-4-one
• 892758-18-8
• CCG-167107
• F1609-0421
• AKOS021624648
• 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(3-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one
• 1-ethyl-6-fluoro-7-(3-methylpiperidin-1-yl)-3-(phenylsulfonyl)quinolin-4(1H)-one
• MFCD06744761
• AKOS001916778

• Inchi： 1S/C23H25FN2O3S/c1-3-25-15-22(30(28,29)17-9-5-4-6-10-17)23(27)18-12-19(24)21(13-20(18)25)26-11-7-8-16(2)14-26/h4-6,9-10,12-13,15-16H,3,7-8,11,14H2,1-2H3
• InChI Key： XEPTVJPFWOHZGA-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C(N3CCCC(C)C3)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 428.15699200g/mol
• Monoisotopic Mass: 428.15699200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(3-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one

3-(Benzenesulfonyl)-1-Ethyl-6-Fluoro-7-(3-Methylpiperidin-1-Yl)-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

The compound with CAS No. 892758-18-8, known as 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(3-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule's structure incorporates several key functional groups, including a benzenesulfonyl moiety, an ethyl group, a fluoro substituent, and a 3-methylpiperidinyl ring system, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of quinolinone derivatives in medicinal chemistry, particularly for their potential as kinase inhibitors and anti-cancer agents. The presence of the benzenesulfonyl group in this compound suggests strong electron-withdrawing properties, which can enhance the molecule's ability to interact with biological targets. Additionally, the fluoro substituent at the 6-position likely plays a role in modulating the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

The 3-methylpiperidinyl group attached at the 7-position introduces significant steric bulk and potential for hydrogen bonding interactions. This feature is critical in drug design as it can improve the compound's binding affinity to target proteins. Recent research has demonstrated that such modifications can significantly enhance the potency of kinase inhibitors by optimizing their interactions with ATP-binding pockets.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including nucleophilic aromatic substitution and ring-closing metathesis. These methods are not only challenging but also highlight the importance of stereochemical control in achieving the desired product. The synthesis pathway has been optimized through recent advancements in catalytic processes, making it more efficient and scalable for large-scale production.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases. Its ability to inhibit specific kinases makes it a candidate for treating cancers associated with overactive signaling pathways. Furthermore, its unique structural features suggest potential applications in other therapeutic areas, such as neurodegenerative diseases and inflammatory conditions.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that the benzenesulfonyl group interacts strongly with hydrophobic pockets within target proteins, while the fluoro substituent contributes to hydrogen bonding interactions. These insights have guided further optimization efforts aimed at improving the compound's efficacy and reducing off-target effects.

The integration of this compound into drug discovery pipelines underscores its importance as a lead molecule for developing next-generation therapeutics. Its structural complexity and functional diversity make it an ideal candidate for exploring novel mechanisms of action. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing medical science and improving patient outcomes.